Cas no 893638-45-4 ( )
structure
Product Name:
CAS No:893638-45-4
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD08701223
CID:993696
PubChem ID:23006226
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(2-methylphenyl)-1,2-oxazole-3-carboxylate
- INDEX NAME NOT YET ASSIGNED
- MFCD08701223
- SY078098
- 5-o-Tolyl-isoxazole-3-carboxylic acid ethyl ester
- 893638-45-4
- Ethyl 5-(o-tolyl)isoxazole-3-carboxylate
- 5-(2-METHYLPHENYL)-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
- 5-(o-Tolyl)-isoxazole-3-carboxylic acid ethyl ester
- DTXSID30629703
-
-
- MDL: MFCD08701223
- Inchi: 1S/C13H13NO3/c1-3-16-13(15)11-8-12(17-14-11)10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3
- InChI Key: AFRCGAZFRVEOLY-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)OCC)=N1)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.3Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1187808-1g |
Ethyl 5-(o-Tolyl)isoxazole-3-carboxylate |
893638-45-4 | 97% | 1g |
$980 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1187808-1g |
Ethyl 5-(o-Tolyl)isoxazole-3-carboxylate |
893638-45-4 | 97% | 1g |
$980 | 2025-03-03 | |
| eNovation Chemicals LLC | Y1187808-1g |
Ethyl 5-(o-Tolyl)isoxazole-3-carboxylate |
893638-45-4 | 97% | 1g |
$980 | 2025-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747925-1g |
Ethyl 5-(o-tolyl)isoxazole-3-carboxylate |
893638-45-4 | 98% | 1g |
¥9397.00 | 2024-04-26 | |
| abcr | AB573240-500mg |
5-o-Tolyl-isoxazole-3-carboxylic acid ethyl ester, 95%; . |
893638-45-4 | 95% | 500mg |
€511.10 | 2025-04-15 | |
| abcr | AB573240-1g |
5-o-Tolyl-isoxazole-3-carboxylic acid ethyl ester, 95%; . |
893638-45-4 | 95% | 1g |
€850.90 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY078098-1g |
Ethyl 5-(o-Tolyl)isoxazole-3-carboxylate |
893638-45-4 | ≥97% | 1g |
¥8600.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_976174-10mg |
5-(o-Tolyl)-isoxazole-3-carboxylic acid ethyl ester, 97% |
893638-45-4 | 97% | 10mg |
¥1452.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_976174-50mg |
5-(o-Tolyl)-isoxazole-3-carboxylic acid ethyl ester, 97% |
893638-45-4 | 97% | 50mg |
¥2473.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_976174-250mg |
5-(o-Tolyl)-isoxazole-3-carboxylic acid ethyl ester, 97% |
893638-45-4 | 97% | 250mg |
¥5054.00 | 2025-04-12 |
Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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